Cas no 1807198-69-1 (Ethyl 2-cyano-4-ethyl-3-methylbenzoate)

Ethyl 2-cyano-4-ethyl-3-methylbenzoate is a benzoate ester derivative featuring a cyano group and alkyl substituents at the 2-, 3-, and 4-positions of the aromatic ring. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals. Its structural features, including the electron-withdrawing cyano group and sterically influenced ethyl and methyl groups, contribute to its reactivity in condensation, cyclization, and substitution reactions. The ester moiety enhances solubility in organic solvents, facilitating its use in multi-step synthetic processes. Its well-defined molecular architecture makes it a valuable building block for constructing complex heterocyclic frameworks.

Ethyl 2-cyano-4-ethyl-3-methylbenzoate structure

1807198-69-1 structure

Product Name:Ethyl 2-cyano-4-ethyl-3-methylbenzoate

CAS No:1807198-69-1

MF:C₁₃H₁₅NO₂

MW:217.263703584671

CID:5010113

Update Time:2025-06-26

Ethyl 2-cyano-4-ethyl-3-methylbenzoate Chemical and Physical Properties

Names and Identifiers

- Ethyl 2-cyano-4-ethyl-3-methylbenzoate
- Inchi： 1S/C13H15NO2/c1-4-10-6-7-11(13(15)16-5-2)12(8-14)9(10)3/h6-7H,4-5H2,1-3H3
- InChI Key： FELVSDYACGRIKN-UHFFFAOYSA-N
- SMILES： O(CC)C(C1C=CC(CC)=C(C)C=1C#N)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 292
XLogP3: 3
Topological Polar Surface Area: 50.1

Ethyl 2-cyano-4-ethyl-3-methylbenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A010002501-1g	Ethyl 2-cyano-4-ethyl-3-methylbenzoate	1807198-69-1	97%	1g	1,490.00 USD	2021-07-06

Ethyl 2-cyano-4-ethyl-3-methylbenzoate Related Literature

1. An analysis of the WTC fires using CIB correlations and simple modeling

JGQuintiere
2. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
3. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
4. Aggregation of the metallocycles {Cu8} and {Cu20} using [Cu(bp)] units (H2bp = bis(2-hydroxybenzyl)amine): structures and magnetic properties†

Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
5. An integrated digital microfluidic chip for multiplexed proteomic sample preparation and analysis by MALDI-MS†

Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219

Related Categories

Additional information on Ethyl 2-cyano-4-ethyl-3-methylbenzoate

Research Brief on Ethyl 2-cyano-4-ethyl-3-methylbenzoate (CAS: 1807198-69-1) in Chemical Biology and Pharmaceutical Applications

Ethyl 2-cyano-4-ethyl-3-methylbenzoate (CAS: 1807198-69-1) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This ester derivative, characterized by its cyano and ethyl substituents on a benzoate backbone, has been explored as a key intermediate in the synthesis of bioactive molecules and as a potential pharmacophore in drug discovery. Recent studies have highlighted its utility in the development of novel therapeutic agents, particularly in the areas of anti-inflammatory and anticancer research.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of Ethyl 2-cyano-4-ethyl-3-methylbenzoate as a precursor in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). The compound's unique structural features, including its electron-withdrawing cyano group and lipophilic ethyl substituents, were found to enhance binding affinity to specific protein targets. The study demonstrated that derivatives of this compound exhibited promising activity against cancer-related PPIs, with IC50 values in the low micromolar range.

Another significant application of Ethyl 2-cyano-4-ethyl-3-methylbenzoate was reported in a 2024 Bioorganic & Medicinal Chemistry Letters paper, where it served as a building block for the development of novel anti-inflammatory agents. Researchers utilized the compound's benzoate core to design COX-2 selective inhibitors, achieving improved selectivity profiles compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). The study emphasized the importance of the 4-ethyl-3-methyl substitution pattern in modulating both potency and metabolic stability.

From a synthetic chemistry perspective, recent advances have focused on optimizing the production of Ethyl 2-cyano-4-ethyl-3-methylbenzoate. A 2023 Organic Process Research & Development publication detailed a scalable, green chemistry approach to its synthesis, employing catalytic cyanation and esterification steps that significantly improved yield (82%) while reducing environmental impact. This methodological advancement has important implications for the compound's potential industrial-scale production.

In drug metabolism studies, the pharmacokinetic properties of Ethyl 2-cyano-4-ethyl-3-methylbenzoate derivatives have been extensively characterized. A 2024 Xenobiotica study revealed that the compound's metabolites maintain biological activity while showing favorable ADME (Absorption, Distribution, Metabolism, and Excretion) profiles. The cyano group was found to contribute to metabolic stability, while the ethyl substituents influenced tissue distribution patterns.

Looking forward, Ethyl 2-cyano-4-ethyl-3-methylbenzoate continues to be a compound of significant interest in pharmaceutical research. Current investigations are exploring its potential in targeted drug delivery systems, where its chemical functionality can be leveraged for conjugation with various carrier molecules. Additionally, computational chemistry approaches are being employed to design next-generation derivatives with enhanced target specificity and reduced off-target effects.